N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide

• IUPAC Name: N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H18N2O4/c19-15(17-11-16(20)6-8-21-9-7-16)13-10-14(22-18-13)12-4-2-1-3-5-12/h1-5,10,20H,6-9,11H2,(H,17,19)
• InChI Key: KQUCEKJMSZCXOE-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=NOC(=C2)C3=CC=CC=C3)O
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide (HOPC) is a small molecule compound belonging to the class of oxazole carboxamides. It was first synthesized in 2001 by a research team in the Netherlands, and since then has been extensively studied for its potential applications in scientific research. HOPC has a wide range of biochemical and physiological effects, and is commonly used in laboratory experiments to study the effects of various compounds on the human body.

Mechanism of Action

N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide is believed to act on a variety of targets, including G-protein coupled receptors, ion channels, and enzymes. Its mechanism of action is not yet fully understood, but it is believed to modulate the activity of these targets by binding to them and altering their structure or function.
Biochemical and Physiological Effects
N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of various neurotransmitters, including serotonin and dopamine, as well as to affect the activity of various enzymes, such as cyclooxygenase and lipoxygenase. It has also been found to modulate the activity of various ion channels, including calcium and potassium channels.

Advantages and Limitations for Lab Experiments

N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has several advantages for laboratory experiments. It is relatively easy to synthesize, and has a wide range of biochemical and physiological effects, making it useful for studying the effects of various compounds on the human body. However, it also has some limitations. It is not as potent as some other compounds, and its effects may not be as pronounced in some cases.

Future Directions

There are a number of potential future directions for research into N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide. These include further studies into its mechanism of action and its effects on various physiological systems, as well as studies into its potential applications in drug discovery and development. In addition, further research into the synthesis of N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide and its derivatives could lead to new and improved compounds with enhanced properties. Finally, research into the safety and toxicity of N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide could lead to the development of new and improved drugs with fewer side effects.

Synthesis Methods

N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide is synthesized using a three-step process that involves the reaction of 4-hydroxy-4-methyl-5-phenyl-1,2-oxazole-3-carboxylic acid with methyliodide, followed by the addition of triethylamine and aqueous formaldehyde. The reaction is carried out in a two-phase system of dichloromethane and water, and the product is then purified by column chromatography.

Scientific Research Applications

N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has been widely used in scientific research, particularly in the fields of pharmacology and toxicology. It has been used to study the effects of various compounds on the human body, including the effects of drugs on the central nervous system, the effects of environmental pollutants, and the effects of food additives. N-[(4-hydroxyoxan-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide has also been used in studies of the mechanisms of action of various drugs, as well as in studies of the interactions between drugs and their targets.